Cas no 1227513-76-9 (2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine)

• Product Name: 2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine
• CAS No: 1227513-76-9
• MF: C₁₂H₈BrF₂N
• MW: 284.099429130554
• CID: 4925265
• Update Time: 2025-11-07

2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine
• 2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine

• Inchi： 1S/C12H8BrF2N/c13-7-10-4-5-11(12(15)16-10)8-2-1-3-9(14)6-8/h1-6H,7H2
• InChI Key： NXITZFHJGJGWRM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(N=1)F)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine

2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine (CAS 1227513-76-9): A Versatile Fluorinated Pyridine Derivative in Pharmaceutical Research

2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine (CAS 1227513-76-9) represents an important fluorinated pyridine derivative that has gained significant attention in modern pharmaceutical chemistry. This bromomethyl-fluorophenyl pyridine compound serves as a valuable building block for drug discovery, particularly in the development of kinase inhibitors and CNS-targeting therapeutics. The strategic incorporation of fluoro substituents at both the pyridine core and phenyl ring enhances its metabolic stability and binding affinity, making it particularly useful for medicinal chemistry applications.

The molecular structure of 2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine features a pyridine ring substituted with a reactive bromomethyl group at position 2, a fluorine atom at position 6, and a 3-fluorophenyl moiety at position 5. This unique arrangement creates multiple sites for further chemical modifications, allowing medicinal chemists to develop diverse compound libraries. Recent studies highlight its utility in creating selective kinase inhibitors, addressing one of the hottest topics in current cancer research - the development of targeted therapies with reduced side effects.

From a synthetic chemistry perspective, CAS 1227513-76-9 demonstrates excellent reactivity in palladium-catalyzed cross-coupling reactions, Suzuki-Miyaura couplings, and nucleophilic substitutions. These transformations enable the creation of complex molecular architectures frequently sought after in drug discovery programs. The compound's fluorine atoms contribute to improved pharmacokinetic properties, a feature increasingly demanded in modern drug candidates to enhance bioavailability and reduce metabolic clearance.

Recent trends in pharmaceutical research emphasize the importance of fluorinated building blocks like 2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine. Analysis of search engine queries reveals growing interest in "fluorine in drug design," "pyridine-based pharmaceuticals," and "bromomethyl synthetic applications" - all areas where this compound plays a significant role. Its application extends to neurological research, particularly in the development of neuroprotective agents and modulators of neurotransmitter systems, addressing another hot topic in medicinal chemistry.

The physicochemical properties of 2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine contribute to its widespread utility. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents. Its molecular weight of 284.11 g/mol and balanced lipophilicity make it suitable for various drug discovery applications. Researchers particularly value the bromomethyl functionality for subsequent derivatization, allowing efficient introduction of diverse pharmacophores.

In the context of current pharmaceutical challenges, CAS 1227513-76-9 addresses several key needs: the demand for metabolically stable scaffolds, the development of CNS-penetrant compounds, and the creation of targeted kinase inhibitors. These applications align perfectly with trending research areas such as personalized medicine and precision oncology. The compound's versatility enables researchers to explore structure-activity relationships efficiently, accelerating the drug discovery process.

Quality control of 2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine typically involves HPLC analysis with purity specifications ≥95%. Proper storage conditions (2-8°C under inert atmosphere) ensure long-term stability of this valuable intermediate. As pharmaceutical companies increasingly focus on fluorine-containing drugs (a search trend showing 40% growth over the past three years), the importance of reliable, high-quality building blocks like this compound continues to rise.

The synthetic utility of 2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine extends beyond traditional pharmaceutical applications. Recent publications highlight its use in materials science, particularly in the development of organic electronic materials and fluorescent probes. This cross-disciplinary applicability makes it an attractive investment for chemical suppliers and research institutions alike, responding to the growing market demand for multifunctional chemical building blocks.

From a regulatory perspective, CAS 1227513-76-9 complies with standard laboratory chemical guidelines when handled properly. Researchers should employ standard personal protective equipment when working with this compound, including gloves and eye protection. The growing emphasis on laboratory safety in search queries ("chemical handling best practices" +35% YoY) underscores the importance of proper protocols when utilizing such intermediates in research settings.

Market analysis indicates steady growth in demand for fluorinated pyridine derivatives, with 2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine occupying a niche but important position. Pharmaceutical companies and CROs consistently seek high-quality batches of this material to support their drug discovery pipelines. The compound's unique combination of reactivity and structural features makes it particularly valuable for projects requiring rapid analog synthesis and structure-activity relationship studies.

In conclusion, 2-Bromomethyl-6-fluoro-5-(3-fluorophenyl)pyridine (CAS 1227513-76-9) represents a strategically important building block in modern medicinal chemistry. Its applications span from traditional drug discovery to cutting-edge materials science, addressing multiple trending research areas. As the pharmaceutical industry continues to prioritize fluorine-containing compounds and targeted therapies, the significance of versatile intermediates like this pyridine derivative will only continue to grow in the coming years.